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Compound of Interest

Compound Name: Nootkatone

Cat. No.: B7782034

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the biotechnological
production of (+)-nootkatone, a high-value sesquiterpenoid known for its characteristic
grapefruit aroma and various pharmaceutical applications. The production strategies focus on
metabolically engineered yeast, primarily Saccharomyces cerevisiae and Yarrowia lipolytica,
offering a sustainable and environmentally friendly alternative to chemical synthesis.

Introduction

(+)-Nootkatone is a sesquiterpene ketone of significant commercial interest in the food,
fragrance, cosmetic, and pharmaceutical industries.[1][2][3][4] Traditional extraction from plants
like grapefruit and the Nootka cypress yields very low amounts, while chemical synthesis often
involves harsh reagents.[1][3][5] Microbial fermentation using engineered yeast presents a
promising platform for the de novo synthesis of (+)-nootkatone from simple carbon sources.[1]

[3]

Yeast, particularly Saccharomyces cerevisiae and Yarrowia lipolytica, are ideal hosts for
producing terpenoids due to their inherent mevalonate (MVA) pathway, which synthesizes the
universal precursor farnesyl pyrophosphate (FPP).[1][6] Metabolic engineering strategies focus
on enhancing the flux towards FPP and introducing heterologous enzymes to convert FPP to
(+)-nootkatone. This typically involves a three-step enzymatic cascade:

¢ (+)-Valencene synthesis: FPP is cyclized to (+)-valencene by a (+)-valencene synthase (VS).
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» Hydroxylation: (+)-Valencene is oxidized to (3-nootkatol by a cytochrome P450
monooxygenase (CYP) with the help of a cytochrome P450 reductase (CPR).

o Dehydrogenation: -nootkatol is further oxidized to (+)-nootkatone by a dehydrogenase.

Metabolic Engineering Strategies and Quantitative
Data

Significant improvements in (+)-nootkatone titers have been achieved through various
metabolic engineering approaches. These include overexpression of key enzymes in the MVA
pathway, introduction of robust heterologous enzymes, and downregulation of competing
pathways. The following tables summarize the quantitative data from different studies,
showcasing the impact of these strategies.

Table 1: Production of (+)-Valencene (Nootkatone

Key Genetic Fermentation

Yeast Strain . Titer (mgl/L) Reference
Modifications Scale

Overexpression
of CnVS, ERG20
S. cerevisiae (fused), tHMG1,; Shake Flask 217.95 [L1[2113]1[5]
downregulation
of ERG9

Gene screening,
protein

S. cerevisiae engineering, Not Specified 12,400 [7]
pathway

optimization

Coupling cell
o growth and -~
S. cerevisiae Not Specified 16,600 [7]
pathway

induction
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Table 2: Production of (+)-Nootkatone in Engineered
Yeast
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Yeast Strain

Key Genetic
Modifications

Fermentation .
Titer Reference
Scale

Y. lipolytica

Co-expression of

CnVs,
opCYP706M1,
OpAtCPR1

Shake Flask 45.6 ug/L [6]

Y. lipolytica

Fusion of
opCYP706M1
and
Opt46AtCPR1

Shake Flask 312.2 pg/L [6]

Y. lipolytica

Overexpression
of tHMG1 and
ERG20

Shake Flask 978.2 ug/L [6]

S. cerevisiae

Overexpression
of HPO variant
and ATR1

Shake Flask 9.66 mg/L

[1](21(3]

S. cerevisiae

Additional
overexpression
of ZSD1

Shake Flask 59.78 mg/L

[1](21(31[5]

S. cerevisiae

Additional
overexpression
of ABA2

Shake Flask 53.48 mg/L

[2]315]

S. cerevisiae

Multicopy
integration of
tHMG1 and
ERG20-GSG-
CnVSM560L

Shake Flask 85.43 mg/L [8]

S. cerevisiae

Multicopy
integration of
tHMG1 and
ERG20-GSG-
CnVSM560L

Bioreactor 804.96 mg/L [8]
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Co-expression of
HPO, AtCPR,
P. pastoris valencene Bioreactor
synthase, ADH,
and tHmg1lp

208 mg/L

El

Overexpression
of ERG20-
o (GSG)2-CnVs,
S. cerevisiae Shake Flask
HPOV480A/V48
2A, AtCPR1, and

ZSD1

244.1 mg/L

[10]

Signal peptide
engineering of

S. cerevisiae Shake Flask
HPOV480A/V48

2A

466.1 mg/L

[10]

o Fed-batch )
S. cerevisiae ] 5 L Bioreactor
fermentation

6,500 mg/L

[10]

Visualized Pathways and Workflows
Biosynthetic Pathway of (+)-Nootkatone in Engineered

Yeast
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Heterologous Nootkatone Pathway

CYP+CPR (¢ \ootiatcr |2 .., ZSD1) Q

Competing Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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